Cas no 2549001-07-0 (6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile)

• Product name: 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• CAS No: 2549001-07-0
• MF: C₁₆H₂₁N₅O₃S
• MW: 363.434641599655
• CID: 5312230
• PubChem ID: 154831390

6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2549001-07-0
• 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• F6761-7622
• AKOS040727023
• 6-[Hexahydro-1-(4-morpholinylsulfonyl)pyrrolo[3,4-b]pyrrol-5(1H)-yl]-3-pyridinecarbonitrile

• Inchi： 1S/C16H21N5O3S/c17-9-13-1-2-16(18-10-13)19-11-14-3-4-21(15(14)12-19)25(22,23)20-5-7-24-8-6-20/h1-2,10,14-15H,3-8,11-12H2
• InChI Key： OOPPEQIBYIWNNT-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3CCN(S(N4CCOCC4)(=O)=O)C3C2)=CC=C1C#N

Computed Properties

• Exact Mass: 363.13651072g/mol
• Monoisotopic Mass: 363.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.6±55.0 °C(Predicted)
• pka: 5.10±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile

Comprehensive Analysis of 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile (CAS No. 2549001-07-0)

The compound 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile (CAS No. 2549001-07-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine-4-sulfonyl group and a pyridine-3-carbonitrile moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of protein-protein interactions, which are hot topics in modern drug design.

In recent years, the demand for novel heterocyclic compounds like 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile has surged due to their versatility in medicinal chemistry. The octahydropyrrolo[2,3-c]pyrrole core is a privileged scaffold in drug design, often associated with improved bioavailability and target selectivity. This compound's sulfonyl and cyano functional groups further enhance its binding affinity and metabolic stability, addressing key challenges in small-molecule therapeutics.

The synthesis of CAS No. 2549001-07-0 involves sophisticated organic transformations, including palladium-catalyzed cross-coupling reactions and selective sulfonylation. These methods align with current trends in green chemistry and atom economy, which are frequently searched topics in academic and industrial circles. Researchers exploring "sustainable synthesis of nitrogen heterocycles" or "kinase inhibitors with improved pharmacokinetics" will find this compound particularly relevant to their work.

From a pharmacological perspective, the morpholine ring in this compound is noteworthy. Morpholine derivatives are extensively studied for their ability to enhance water solubility and blood-brain barrier penetration—a critical factor in central nervous system drug development. This property makes 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile a potential candidate for neurodegenerative disease research, a field experiencing exponential growth due to aging populations worldwide.

Analytical characterization of this compound typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the structural integrity of the pyridine-3-carbonitrile fragment and the octahydropyrrolo[2,3-c]pyrrole system, ensuring reproducibility in research settings—a crucial aspect for laboratories focusing on "structure-activity relationship studies" or "fragment-based drug discovery."

The commercial availability of CAS No. 2549001-07-0 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Its molecular weight (363.43 g/mol) and lipophilicity (calculated LogP ~1.8) place it within the desirable range for lead optimization programs, addressing frequent queries about "drug-like properties of investigational compounds." Furthermore, its stability under physiological pH conditions makes it suitable for in vitro and in vivo studies.

Emerging applications of this compound extend to materials science, where its conjugated pyridine system shows potential in organic electronic materials. This interdisciplinary relevance answers growing searches for "multi-functional organic molecules" and "pharmaceuticals with materials applications." The compound's fluorescence properties, derived from its cyano group, also make it interesting for probe development in bioimaging studies.

In conclusion, 6-[1-(morpholine-4-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile represents a compelling case study in modern chemical research. Its structural features address multiple contemporary challenges in drug discovery, while its synthetic accessibility meets the demand for scalable methodologies. As research into targeted therapies and personalized medicine expands, compounds like this will continue to bridge the gap between academic innovation and therapeutic development.